3-Bromo-2'-ethyl-6'-methylpropionanilide

• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• IUPAC Name: 3-bromo-N-(2-ethyl-6-methylphenyl)propanamide
• InChI: InChI=1S/C12H16BrNO/c1-3-10-6-4-5-9(2)12(10)14-11(15)7-8-13/h4-6H,3,7-8H2,1-2H3,(H,14,15)
• InChI Key: OXCRLLANEWZJPQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CCBr)C

Description

3-Bromo-2'-ethyl-6'-methylpropionanilide is a useful research compound. Its molecular formula is C12H16BrNO and its molecular weight is 270.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a glass-stoppered bottle, a solution of 2-ethyl-6-methylaniline (15.0 g, 0.111 mole) in glacial acetic acid (95 ml) was cooled to 13° C. and 3-bromo-propionyl chloride (21.1 g, 0.122 mole) was added. The mixture was mixed and was combined immediately with a cooled (3° C.) solution of sodium acetate trihydrate (36.9 g) in water (150 ml). The mixture was shaken vigorously for 30 min. The white product that formed was filtered off, washed carefully with water, and dried. This product, i.e., 3-bromo-2'-ethyl-6'-methylpropionanilide (27.4 g, 91%), melted at 149°-150° C. and was sufficiently pure for the next step.